methyl 4-ethynyl-1,3-oxazole-5-carboxylate

• IUPAC Name: methyl 4-ethynyl-1,3-oxazole-5-carboxylate
• InChI: InChI=1S/C7H5NO3/c1-3-5-6(7(9)10-2)11-4-8-5/h1,4H,2H3
• InChI Key: JSGVQHBZZPDOMW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CO1)C#C
• Molecular Formula: C7H5NO3
• Molecular Weight: 151.12 g/mol
• CAS No.: 2866334-09-8

Description

Methyl 4-ethynyl-1,3-oxazole-5-carboxylate (MEOXC) is an important organic compound that has been widely used in the field of organic chemistry due to its unique properties. It is a five-membered heterocyclic compound consisting of an oxygen atom, a carbon atom and four hydrogen atoms. MEOXC has been widely studied for its potential applications in the fields of pharmaceuticals, materials science, and biochemistry.

Scientific Research Applications

Methyl 4-ethynyl-1,3-oxazole-5-carboxylate has been used in a variety of scientific research applications due to its unique properties. It has been used as a reagent in the synthesis of other organic compounds, such as amides and esters. It has also been used as a catalyst in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides. Additionally, it has been used as a fluorescent dye for imaging and sensing applications.

Mechanism of Action

Methyl 4-ethynyl-1,3-oxazole-5-carboxylate is believed to act as an electrophile in the synthesis of other organic compounds. It is believed to react with nucleophiles, such as amines and alcohols, to form covalent bonds. Additionally, it is believed to act as a Lewis acid, which facilitates the formation of coordination complexes with Lewis bases.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant properties, which may be beneficial in the prevention of oxidative damage. Additionally, it has been found to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Methyl 4-ethynyl-1,3-oxazole-5-carboxylate is a relatively inexpensive and easily accessible compound, which makes it an ideal reagent for laboratory experiments. Additionally, it is relatively stable and has a low reactivity, which makes it suitable for a variety of applications. However, it can be difficult to handle due to its low volatility and must be stored in a cool, dry place.

Future Directions

Methyl 4-ethynyl-1,3-oxazole-5-carboxylate has potential applications in a variety of fields, including pharmaceuticals, materials science, and biochemistry. Future research may focus on developing new synthesis methods for this compound, as well as exploring its potential applications in drug design, catalysis, and imaging. Additionally, further research may focus on understanding its biochemical and physiological effects, as well as developing methods to optimize its use in laboratory experiments.

Synthesis Methods

Methyl 4-ethynyl-1,3-oxazole-5-carboxylate is synthesized via a two-step process. The first step involves the condensation of ethynyl alcohol with oxalyl chloride in the presence of a base, such as pyridine, to form the intermediate oxazole-5-carboxylate. The second step involves the addition of methyl iodide to the intermediate to form the final product, this compound.